Cas no 2171283-95-5 (2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid)

• Product Name: 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid
• CAS No: 2171283-95-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5985335
• PubChem ID: 165502457
• Update Time: 2025-10-30

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid
• EN300-1472875
• 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]ethoxy}acetic acid
• 2171283-95-5

• Inchi： 1S/C25H30N2O6/c1-2-7-17(14-23(28)26-12-13-32-16-24(29)30)27-25(31)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t17-/m0/s1
• InChI Key： CMLUIHADQOUJGE-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](CC(NCCOCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid (CAS No. 2171283-95-5): A Comprehensive Overview

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid (CAS No. 2171283-95-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in the synthesis of peptides and other bioactive molecules. The unique structure and properties of this compound make it a valuable tool in various applications, including drug discovery, protein engineering, and chemical biology.

The core structure of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino acid residue. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of the Fmoc group allows for the sequential addition of amino acids in a controlled manner, ensuring high yields and purity of the final product.

In addition to its role in peptide synthesis, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid has been explored for its potential therapeutic applications. Recent studies have shown that compounds with similar structures can exhibit potent biological activities, such as anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Fmoc-protected amino acids can enhance the cellular uptake and stability of peptides, thereby improving their therapeutic efficacy.

The synthetic route for 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid typically involves several steps, including the protection of the amino group with the Fmoc group, the formation of the amide bond with a hexanoic acid derivative, and the final deprotection step to reveal the active amino acid. Each step requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to monitor the progress of these reactions and to characterize the final product.

The biological activity of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid has been evaluated in various in vitro and in vivo models. In one notable study, researchers at the University of California demonstrated that this compound could effectively inhibit the activity of specific enzymes involved in inflammatory pathways. The results suggested that it could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its therapeutic potential, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid has also found applications in chemical biology research. Its unique structure allows it to serve as a scaffold for the design of molecular probes that can be used to study protein-protein interactions and other cellular processes. For example, researchers at Harvard University have utilized Fmoc-protected amino acids to create fluorescently labeled peptides that can be used to track protein dynamics in living cells.

The safety profile of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid is an important consideration for its use in both research and therapeutic applications. While Fmoc derivatives are generally considered safe for laboratory use, proper handling and storage procedures should be followed to minimize any potential risks. Additionally, preclinical studies have shown that this compound exhibits low toxicity when administered at therapeutic doses.

In conclusion, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethoxy}acetic acid (CAS No. 2171283-95-5) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an invaluable tool for peptide synthesis, drug discovery, and chemical biology research. As ongoing studies continue to uncover new applications and biological activities, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.